molecular formula C8H6BrNO2 B118747 1-bromo-2-[(E)-2-nitroethenyl]benzene CAS No. 155988-33-3

1-bromo-2-[(E)-2-nitroethenyl]benzene

Cat. No. B118747
CAS RN: 155988-33-3
M. Wt: 228.04 g/mol
InChI Key: QKFDNZXJABSGIO-AATRIKPKSA-N
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Description

1-bromo-2-[(E)-2-nitroethenyl]benzene is an organobromine compound . It is a derivative of benzene, where a hydrogen atom has been replaced with a bromo group .


Molecular Structure Analysis

The molecular formula of 1-bromo-2-[(E)-2-nitroethenyl]benzene is C8H6BrNO2 . The compound has a molecular weight of 228.04 g/mol . The InChI representation of the molecule is InChI=1S/C8H6BrNO2/c9-8-4-2-1-3-7 (8)5-6-10 (11)12/h1-6H/b6-5+ . The compound’s structure has been analyzed using various techniques, including 2D and 3D conformer analysis .


Chemical Reactions Analysis

The chemical reactions involving 1-bromo-2-[(E)-2-nitroethenyl]benzene are complex and require further study .


Physical And Chemical Properties Analysis

1-bromo-2-[(E)-2-nitroethenyl]benzene has a molecular weight of 228.04 g/mol . It has a XLogP3 value of 2.9, indicating its lipophilicity . The compound has no hydrogen bond donors and two hydrogen bond acceptors . It also has one rotatable bond .

Scientific Research Applications

  • Halogenation of Polyalkylbenzenes : A study by Bovonsombat and Mcnelis (1993) utilized 1-bromo-2,5-pyrrolidinedione (NBS), a related compound, for ring halogenations of polyalkylbenzenes, demonstrating its utility in synthetic organic chemistry (Bovonsombat & Mcnelis, 1993).

  • Theoretical Conformational Analysis : Chachkov et al. (2008) conducted a theoretical conformational analysis of 1-nitro- and 1-bromo-1-nitro-2-(trichloromethyl)ethenes, providing insights into the molecular structures and isomerism of these compounds (Chachkov et al., 2008).

  • Reaction with Dimedone and Cyclohexane-1,3-dione : Berestovitskaya et al. (2015) studied the reaction of 2-bromo-5-(2-bromo-2-nitroethenyl)furan with dimedone and cyclohexane-1,3-dione, leading to the formation of tetrahydro-1-benzofuran-4(2H)-ones, demonstrating its reactivity and potential in medicinal chemistry applications (Berestovitskaya et al., 2015).

  • Functionalization of 1,2-Bis(trimethylsilyl)benzenes : Reus et al. (2012) explored the functionalization of 1,2-bis(trimethylsilyl)benzenes, using related bromo-functionalized compounds in high-yield routes for the synthesis of benzyne precursors and catalysts (Reus et al., 2012).

  • Synthesis and Structural Characterization of Ligands : Hurtado et al. (2013) synthesized and characterized 2-bromo-1,3-bis(triazol-1-ylmethyl)benzene ligands, evaluating their use in the determination of ultra-trace concentrations of nickel, showcasing their potential in analytical chemistry (Hurtado et al., 2013).

  • Fluorescence Properties of Bromo-Substituted Compounds : Zuo-qi (2015) synthesized 1-Bromo-4-(2,2-diphenylvinyl)benzene and investigated its photoluminescence properties, highlighting its potential in material science and optoelectronics (Zuo-qi, 2015).

Safety and Hazards

The safety and hazards associated with 1-bromo-2-[(E)-2-nitroethenyl]benzene are not clearly defined in the available literature .

Future Directions

Future research could focus on the synthesis and characterization of 1-bromo-2-[(E)-2-nitroethenyl]benzene and its derivatives . This could provide valuable insights into the compound’s potential applications in various fields.

properties

IUPAC Name

1-bromo-2-[(E)-2-nitroethenyl]benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6BrNO2/c9-8-4-2-1-3-7(8)5-6-10(11)12/h1-6H/b6-5+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QKFDNZXJABSGIO-AATRIKPKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C=C[N+](=O)[O-])Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)/C=C/[N+](=O)[O-])Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-bromo-2-[(E)-2-nitroethenyl]benzene

CAS RN

38815-55-3, 65185-68-4, 155988-33-3
Record name Benzene, ethenyl-, monobromo mononitro deriv.
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Record name trans-2-Bromo-β-nitrostyrene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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